Cas no 7652-46-2 (Methyl acetyl-L-cysteinate)
Methyl acetyl-L-cysteinate structure
Product Name:Methyl acetyl-L-cysteinate
CAS No:7652-46-2
MF:C6H11NO3S
MW:177.221440553665
MDL:MFCD00237476
CID:571119
PubChem ID:6542158
Update Time:2025-04-19
Methyl acetyl-L-cysteinate Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine,N-acetyl-, methyl ester
- (R)-Methyl 2-acetamido-3-mercaptopropanoate
- L-cysteine,N-acetyl,methyl ester
- methyl (2R)-2-acetamido-3-sulfanylpropanoate
- N-ACETYL-L-CYSTEINE METHYL ESTER
- L-Cysteine, N-acetyl-, methyl ester
- n-acetylcysteine methyl ester
- Methyl acetyl-L-cysteinate
- QTKAQJWFVXPIFV-YFKPBYRVSA-N
- VZ33067
- methyl (2R)-2-acetamido-3-sulfanyl-propanoate
- A838735
- N-Acetyl-L-
- AKOS015906923
- N-Acetyl-L-cysteine methyl ester; Cysteine, N-acetyl-, methyl ester, L- (6CI,7CI,8CI); N-Acetylcysteine methyl ester; Nalpha-Acetyl-L-cysteine methyl ester
- CS-0047728
- DTXSID40227330
- EN300-197716
- MFCD00237476
- AS-10678
- (2R)-2-acetamido-3-mercaptopropanoic acid methyl ester
- 5,6-DICHLORONICOTINICACIDETHYLESTER
- HY-23174
- methyl N-acetyl-L-cysteinate
- 7652-46-2
- UG6
- N-Acetyl-L-cysteine methyl ester (Ac-L-Cys-OMe)
- N-Acetyl-L-cysteine methyl ester, >=90% (HPLC)
- SCHEMBL112332
- (R)-methyl2-acetamido-3-mercaptopropanoate
- DB-231463
- A12833
-
- MDL: MFCD00237476
- Inchi: 1S/C6H11NO3S/c1-4(8)7-5(3-11)6(9)10-2/h5,11H,3H2,1-2H3,(H,7,8)/t5-/m0/s1
- InChI Key: QTKAQJWFVXPIFV-YFKPBYRVSA-N
- SMILES: SC[C@@H](C(=O)OC)NC(C)=O
Computed Properties
- Exact Mass: 177.04603
- Monoisotopic Mass: 177.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.7
- Topological Polar Surface Area: 56.4
Experimental Properties
- Color/Form: Pale yellow powder
- Melting Point: 77-81 °C
- PSA: 55.4
- Optical Activity: [α]20/D −24.0±3°, c = 1% in methanol
- Solubility: Not determined
Methyl acetyl-L-cysteinate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: 22-24/25
- FLUKA BRAND F CODES:10-23
Methyl acetyl-L-cysteinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AR915-250mg |
Methyl acetyl-L-cysteinate |
7652-46-2 | 97% HPLC | 250mg |
¥505.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AR915-100mg |
Methyl acetyl-L-cysteinate |
7652-46-2 | 97% HPLC | 100mg |
¥299.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AR915-1g |
Methyl acetyl-L-cysteinate |
7652-46-2 | 97% HPLC | 1g |
¥915.0 | 2022-09-28 | |
| TRC | A145225-250mg |
N-Acetyl-L-cysteine Methyl Ester |
7652-46-2 | 250mg |
$ 51.00 | 2023-09-09 | ||
| TRC | A145225-500g |
N-Acetyl-L-cysteine Methyl Ester |
7652-46-2 | 500g |
$ 69.00 | 2023-09-09 | ||
| TRC | A145225-1g |
N-Acetyl-L-cysteine Methyl Ester |
7652-46-2 | 1g |
$ 126.00 | 2023-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R74070-1g |
(R)-Methyl 2-acetamido-3-mercaptopropanoate |
7652-46-2 | 97% HPLC | 1g |
¥226.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R74070-250mg |
(R)-Methyl 2-acetamido-3-mercaptopropanoate |
7652-46-2 | 97% HPLC | 250mg |
¥100.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R74070-25g |
(R)-Methyl 2-acetamido-3-mercaptopropanoate |
7652-46-2 | 97% HPLC | 25g |
¥4001.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R74070-5g |
(R)-Methyl 2-acetamido-3-mercaptopropanoate |
7652-46-2 | 97% HPLC | 5g |
¥982.0 | 2024-07-19 |
Methyl acetyl-L-cysteinate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
7652-46-2 (Methyl acetyl-L-cysteinate) Related Products
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- 85680-03-1(L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester)
- 616-91-1(Acetylcysteine)
- 59587-09-6(N-Acetyl-L-cysteine ethyl ester)
- 7218-04-4(2-acetamido-3-sulfanylpropanoic acid)
- 131685-11-5(N-Acetyl-L-cysteine-d3)
- 145452-04-6(N-Acetyl-L-cysteine Allyl Ester)
- 26117-28-2(N-Acetyl-D-cysteine)
- 18829-79-3(L-Cysteine, N-acetyl-, hydrochloride)
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